N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-3,4-dihydro-1H-isochromene-3-carboxamide
• InChI: InChI=1S/C21H22N4O3/c22-12-18-21(24-10-9-23-18)28-17-7-5-16(6-8-17)25-20(26)19-11-14-3-1-2-4-15(14)13-27-19/h1-4,9-10,16-17,19H,5-8,11,13H2,(H,25,26)
• InChI Key: DBKXQFYZQKZHNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2CC3=CC=CC=C3CO2)OC4=NC=CN=C4C#N
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide, commonly known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. It has gained significant attention in recent years due to its potential applications in cancer immunotherapy.

Scientific Research Applications

Synthesis and Biological Evaluation

Several papers discuss the synthesis of compounds with structures that include elements similar to N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)isochroman-3-carboxamide, highlighting their potential applications in imaging, neuroinflammation studies, and as intermediates for further chemical reactions. For instance, Wang et al. (2018) synthesized compounds aiming at potential PET agents for imaging of IRAK4 enzyme in neuroinflammation, indicating the relevance of such compounds in neurological studies (Wang et al., 2018). Similarly, Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker, which underscores the importance of these compounds in neuroinflammation research (Horti et al., 2019).

Chemical Synthesis and Applications

Research on related compounds also extends to the synthesis of novel structures that could be used in various applications, including as anticancer and anti-5-lipoxygenase agents, as well as in the study of non-linear optical (NLO) properties. Jayarajan et al. (2019) explored water-mediated synthesis of related compounds, highlighting their potential in computational studies and molecular docking analyses, suggesting applications in cancer treatment and drug development (Jayarajan et al., 2019).

Metabolic Profiling and Safety Testing

Although information on drug use and dosage is excluded, it's worth noting that studies like Sharma et al. (2014) on Metabolites in Safety Testing (MIST) provide insights into the metabolic profiling of related compounds, contributing to the broader understanding of their pharmacokinetics and safety profiles in early clinical development (Sharma et al., 2014).